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Compound of Interest

Compound Name: Tetrahydrofurfuryl methacrylate

Cat. No.: B1207490 Get Quote

Tetrahydrofurfuryl methacrylate (THFMA) is a combustible liquid that can cause skin and

eye irritation.[1][2] It is also harmful to aquatic life with long-lasting effects. Proper disposal is

crucial to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide provides detailed procedures for the safe handling and disposal of

THFMA waste in a research environment.

Immediate Safety and Handling Precautions
Before handling THFMA, it is imperative to be familiar with its potential hazards. The compound

is a combustible liquid and may form explosive mixtures with air upon intense heating.[1]

Vapors are heavier than air and can spread along floors.[1] Personal protective equipment

(PPE) is essential to prevent skin and eye contact.

Key Safety Data:
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Hazard Classification Description Source

Flammability
Combustible Liquid (Category

4)

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[1][3]

Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[1][3]

Aquatic Hazard (Acute)
Harmful to aquatic life

(Category 3)

Aquatic Hazard (Chronic)

Harmful to aquatic life with

long lasting effects (Category

3)

Experimental Protocol for Proper Disposal
This protocol outlines the step-by-step procedure for the safe disposal of THFMA waste.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., polyvinylalcohol

or butyl rubber), and safety goggles or a face shield.[4][5]

2. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for THFMA.[6] The original container is

ideal if it is in good condition.[7]

Do not mix THFMA waste with any other chemical waste to avoid incompatible reactions.[7]

Collect waste THFMA, including contaminated materials like pipette tips and wipes, in this

designated container. For liquid waste, do not fill the container to more than 90% of its

capacity.[6]

3. Container Labeling:
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Label the waste container with "Hazardous Waste," the full chemical name

"Tetrahydrofurfuryl Methacrylate," and the associated hazards (e.g., "Combustible,"

"Irritant").[6][8]

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7][8]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.[9]

Ensure the storage area is well-ventilated and away from sources of ignition such as open

flames, hot surfaces, and sparks.[1]

Store acids and bases separately from the THFMA waste.[7]

5. Waste Pickup and Disposal:

Once the waste container is full or has been in the SAA for up to one year (for partially filled

containers), arrange for its disposal through your institution's Environmental Health & Safety

(EHS) department.[7][8]

Complete and submit a hazardous waste disposal form as required by your institution.[8]

Never dispose of THFMA down the drain or in regular trash.[8][10][11]

In Case of a Spill:

For minor spills, absorb the material with an inert absorbent material (e.g., Chemizorb®,

sand, or earth).[12]

Collect the absorbed material and place it in the designated THFMA hazardous waste

container.[12]

Clean the affected area thoroughly.

For major spills, evacuate the area, increase ventilation, and alert your institution's

emergency response team.[12]
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Disposal Workflow Diagram

Start: THFMA Waste Generation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Use Designated THFMA Container)

3. Label Container
('Hazardous Waste', Chemical Name, Hazards)

4. Store in Satellite Accumulation Area (SAA)
(Sealed, Ventilated, Away from Ignition Sources)

5. Request EHS Pickup
(When Full or After 1 Year)

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tetrahydrofurfuryl Methacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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